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Introduction

While the initial query focused on the role of cadmium iodide (Cdl2) in dye-sensitized solar
cells (DSSCs), a comprehensive review of current scientific literature reveals that Cdlz is not a
conventional or widely researched component in the context of DSSCs. The primary application
and significant impact of cadmium iodide in the field of photovoltaics are found in the more
recent and highly efficient technology of perovskite solar cells (PSCs).

This document, therefore, provides detailed application notes and protocols on the established
role of cadmium iodide in perovskite solar cells, where it serves as a critical agent for
enhancing device performance and stability through doping and surface passivation.

The Role of Cadmium lodide in Perovskite Solar
Cells

In perovskite solar cells, cadmium iodide has emerged as a key material for addressing some
of the intrinsic instabilities and defect-related issues that hinder the commercialization of this
promising technology. Its primary functions are:

» Surface Defect Passivation: Perovskite films often suffer from surface defects, such as iodine
vacancies, which act as non-radiative recombination centers, limiting the open-circuit voltage
(VOC) and overall power conversion efficiency (PCE). Treatment with cadmium iodide can
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effectively passivate these defects. The cadmium (Cd?*) and iodide (I7) ions from Cdlz can
fill lead and iodide vacancies on the perovskite surface, respectively, forming strong ionic
bonds (Cd-I) that stabilize the structure and reduce charge recombination.[1]

o Doping Agent: Cadmium iodide can be used as a doping agent in the perovskite precursor
solution. The incorporation of cadmium ions (Cd?*) can partially replace lead ions (Pb?*) in
the perovskite lattice. This substitution can improve the crystallinity of the perovskite film,
release lattice strain, and enhance charge carrier lifetime, leading to improved efficiency and
stability.[2]

» Stabilization of Perovskite Phase: In certain types of perovskites, such as formamidinium
lead iodide (FAPDIs), cadmium iodide doping has been shown to stabilize the desired black
a-phase, preventing its transition to the non-photoactive yellow d-phase, which is a common
degradation pathway.[3] This stabilization is crucial for maintaining high efficiency over time.

Data Presentation: Performance Enhancement in
Perovskite Solar Cells with Cadmium lodide
Treatment

The following table summarizes the quantitative improvements in the performance of perovskite
solar cells upon treatment with cadmium iodide, as reported in various studies.
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Perovskit
e Material

Cdlz
Applicati
on

VOC (V)

JSC
(mAlcm?)

Fill
Factor
(%)

PCE (%)

Stability
Enhance
ment

Formamidi
nium Lead
lodide
(FAPDI5)

Doping

Increased

- 22.7

Improved
reproducibi
lity and
longer

lifetimes.[4]

CsxFA1l-
xPbls

Doping

- 20.59

Retained
94% of
initial
efficiency
after 1200
hours of

illumination

2]

Blade-
coated
PSCs

Surface

Treatment

1.20

- 21.9

Retained
92% of
initial
efficiency
after 1000
hours at 1
sun

intensity.[1]

CsPblBr2

Doping

6.79 (from
4.36)

Enhanced
stability,
retaining
76% of
initial
efficiency
after 10
hours in
ambient
atmospher
e.[5]
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Experimental Protocols

Protocol 1: Surface Passivation of Perovskite Film with
Cadmium lodide

This protocol describes a general procedure for the post-treatment of a perovskite film with a
cadmium iodide solution to passivate surface defects.

Materials:

o Perovskite-coated substrate (e.g., FTO/SnOz/Perovskite)
e Cadmium iodide (Cdlz) powder (anhydrous)

¢ Anhydrous isopropanol (IPA)

o Nitrogen (Nz2) or argon (Ar) gas source

e Spin coater

e Hotplate

Procedure:

o Preparation of Cdlz Solution:

o In a nitrogen-filled glovebox, prepare a dilute solution of cadmium iodide in anhydrous
isopropanol. A typical concentration ranges from 0.1 to 1 mg/mL. The optimal
concentration should be determined experimentally.

o Ensure the Cdlz is fully dissolved by vortexing or brief sonication.
o Surface Treatment:
o Place the perovskite-coated substrate onto the spin coater chuck inside the glovebox.

o Dispense a sufficient amount of the Cdl2z solution to cover the entire perovskite surface
(e.g., 100 pL for a 1 cm? substrate).
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o Spin-coat the solution at a moderate speed (e.g., 3000-4000 rpm) for 30 seconds.

o During the last 10 seconds of spinning, dispense an anti-solvent (e.g., chlorobenzene) to
facilitate the removal of the solvent and promote uniform coating.

e Annealing:
o Transfer the substrate to a hotplate within the glovebox.

o Anneal the film at a moderate temperature (e.g., 100 °C) for 5-10 minutes to remove any
residual solvent and promote the interaction between the Cdlz and the perovskite surface.

e Device Completion:

o Proceed with the deposition of the subsequent layers of the solar cell, such as the hole
transport layer (HTL) and the metal contact.

Protocol 2: Doping of Perovskite Precursor Solution
with Cadmium lodide

This protocol outlines the incorporation of cadmium iodide into the perovskite precursor
solution for doping the active layer.

Materials:

o Perovskite precursors (e.g., Formamidinium lodide - FAI, Lead lodide - Pblz)
o Cadmium iodide (Cdlz2) powder

e Anhydrous solvents (e.g., DMF, DMSO)

o Substrates for perovskite deposition (e.g., FTO/SnO2)

e Spin coater

e Hotplate

Procedure:
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e Preparation of the Doped Precursor Solution:

o In a nitrogen-filled glovebox, prepare the standard perovskite precursor solution by
dissolving the primary precursors (e.g., FAl and PDblz) in the appropriate solvent mixture
(e.g., DMF:DMSO 4:1 v/v).

o In a separate vial, dissolve the desired amount of cadmium iodide in the same solvent.
The molar ratio of Cd?* to Pb2* is a critical parameter to optimize, typically ranging from
0.1% to 5%.

o Add the CdIz solution to the main perovskite precursor solution and stir for several hours
to ensure homogeneity.

o Perovskite Film Deposition:
o Clean the substrates thoroughly.

o Deposit the doped perovskite precursor solution onto the substrate using a spin coater. A
typical two-step spin-coating program might be 1000 rpm for 10 seconds followed by 5000

rpm for 30 seconds.

o During the second step, dispense an anti-solvent (e.g., chlorobenzene) to induce
crystallization.

e Annealing:

o Transfer the substrate to a hotplate and anneal at the optimal temperature for the specific
perovskite composition (e.g., 150 °C for 15 minutes for FAPDI3).

e Device Fabrication:

o Complete the solar cell fabrication by depositing the subsequent layers.

Mandatory Visualizations
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Caption: Mechanism of Perovskite Surface Passivation by Cadmium lodide.
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Caption: Experimental Workflow for Incorporating Cadmium lodide in Perovskite Solar Cell
Fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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